(2,3-Dimethyl-1,1-dioxo-1,4-thiazinan-4-yl)-thiophen-3-ylmethanone

• IUPAC Name: (2,3-dimethyl-1,1-dioxo-1,4-thiazinan-4-yl)-thiophen-3-ylmethanone
• InChI: InChI=1S/C11H15NO3S2/c1-8-9(2)17(14,15)6-4-12(8)11(13)10-3-5-16-7-10/h3,5,7-9H,4,6H2,1-2H3
• InChI Key: KIYACYWDPDTWCK-UHFFFAOYSA-N
• Canonical SMILES: CC1C(S(=O)(=O)CCN1C(=O)C2=CSC=C2)C
• Molecular Formula: C11H15NO3S2
• Molecular Weight: 273.4 g/mol

Description

(2,3-Dimethyl-1,1-dioxo-1,4-thiazinan-4-yl)-thiophen-3-ylmethanone, also known as DT-010, is a novel compound that has gained attention in recent years due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of (2,3-Dimethyl-1,1-dioxo-1,4-thiazinan-4-yl)-thiophen-3-ylmethanone is not fully understood. However, it is believed to exert its therapeutic effects by modulating various signaling pathways in the brain and reducing oxidative stress. (2,3-Dimethyl-1,1-dioxo-1,4-thiazinan-4-yl)-thiophen-3-ylmethanone has been found to increase the expression of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons. It also inhibits the activity of acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter that is important for memory and learning.
Biochemical and Physiological Effects
(2,3-Dimethyl-1,1-dioxo-1,4-thiazinan-4-yl)-thiophen-3-ylmethanone has been found to have various biochemical and physiological effects. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease. (2,3-Dimethyl-1,1-dioxo-1,4-thiazinan-4-yl)-thiophen-3-ylmethanone has also been found to reduce inflammation and oxidative stress in the brain, which are key factors in the development and progression of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

(2,3-Dimethyl-1,1-dioxo-1,4-thiazinan-4-yl)-thiophen-3-ylmethanone has several advantages for lab experiments. It is relatively easy to synthesize and purify, and its purity can be easily determined using HPLC and NMR spectroscopy. (2,3-Dimethyl-1,1-dioxo-1,4-thiazinan-4-yl)-thiophen-3-ylmethanone has also been found to be stable under various conditions, making it suitable for long-term storage. However, there are some limitations to using (2,3-Dimethyl-1,1-dioxo-1,4-thiazinan-4-yl)-thiophen-3-ylmethanone in lab experiments. Its mechanism of action is not fully understood, and further research is needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on (2,3-Dimethyl-1,1-dioxo-1,4-thiazinan-4-yl)-thiophen-3-ylmethanone. One area of interest is its potential therapeutic applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Further research is needed to determine the optimal dosage and duration of treatment, as well as its safety and efficacy in humans. Another area of interest is its potential as an anti-inflammatory and antioxidant agent for the treatment of various inflammatory diseases. Additionally, (2,3-Dimethyl-1,1-dioxo-1,4-thiazinan-4-yl)-thiophen-3-ylmethanone could be studied for its potential applications in the field of drug discovery, as it may serve as a lead compound for the development of new drugs with similar structures and mechanisms of action.
Conclusion
In conclusion, (2,3-Dimethyl-1,1-dioxo-1,4-thiazinan-4-yl)-thiophen-3-ylmethanone is a novel compound that has shown promising results in various scientific research applications. Its potential therapeutic applications in the treatment of neurodegenerative diseases and inflammatory diseases make it a promising candidate for further research. However, more research is needed to fully understand its mechanism of action, safety, and efficacy in humans.

Synthesis Methods

(2,3-Dimethyl-1,1-dioxo-1,4-thiazinan-4-yl)-thiophen-3-ylmethanone can be synthesized using a multistep process that involves the reaction of 2-aminothiophenol with 2,3-dimethyl-1,4-thiazine-5,6-dione in the presence of a catalyst. This is followed by the reaction with 2-chloroacetophenone to form the final product. The purity of (2,3-Dimethyl-1,1-dioxo-1,4-thiazinan-4-yl)-thiophen-3-ylmethanone can be determined using high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

(2,3-Dimethyl-1,1-dioxo-1,4-thiazinan-4-yl)-thiophen-3-ylmethanone has shown promising results in various scientific research applications. It has been studied for its potential therapeutic effects in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis. (2,3-Dimethyl-1,1-dioxo-1,4-thiazinan-4-yl)-thiophen-3-ylmethanone has also been found to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.